Cas no 2694746-59-1 (benzyl N-(4-chloro-2,6-difluorophenyl)carbamate)

• Product Name: benzyl N-(4-chloro-2,6-difluorophenyl)carbamate
• CAS No: 2694746-59-1
• MF: C₁₄H₁₀ClF₂NO₂
• MW: 297.684509754181
• CID: 5613745
• PubChem ID: 165947789
• Update Time: 2025-07-01

benzyl N-(4-chloro-2,6-difluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-chloro-2,6-difluorophenyl)carbamate
• EN300-33050674
• 2694746-59-1

• Inchi： 1S/C14H10ClF2NO2/c15-10-6-11(16)13(12(17)7-10)18-14(19)20-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,19)
• InChI Key： QZDMJNQRQDSOCL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)F)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 297.0368126g/mol
• Monoisotopic Mass: 297.0368126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(4-chloro-2,6-difluorophenyl)carbamate

Introduction to Benzyl N-(4-chloro-2,6-difluorophenyl)carbamate (CAS No. 2694746-59-1)

Benzyl N-(4-chloro-2,6-difluorophenyl)carbamate, a compound with the chemical formula C₁₄H₁₀ClF₂NO₂, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its benzyl moiety and a 4-chloro-2,6-difluorophenyl group, which contribute to its unique chemical properties and potential biological activities. The CAS number 2694746-59-1 uniquely identifies this substance, ensuring precise classification and reference in scientific literature and industrial applications.

The 4-chloro-2,6-difluorophenyl substituent is particularly noteworthy due to its electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. This feature makes it a valuable scaffold for designing novel pharmaceutical agents. Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development, demonstrating their ability to enhance metabolic stability and bioavailability. The benzyl N-carbamate structure further contributes to the compound's versatility, allowing for modifications that can fine-tune its pharmacological profile.

In the realm of medicinal chemistry, Benzyl N-(4-chloro-2,6-difluorophenyl)carbamate has been explored for its potential as an intermediate in the synthesis of more complex molecules. Its incorporation into larger frameworks can lead to the development of new therapeutic agents targeting various diseases. For instance, researchers have investigated its utility in creating inhibitors for enzymes involved in inflammatory pathways. The fluorine atoms in the 4-chloro-2,6-difluorophenyl group play a crucial role in this context, as they can improve the molecule's interaction with biological targets by increasing lipophilicity and reducing susceptibility to metabolic degradation.

The compound's structural features also make it an interesting candidate for computational studies. Advanced molecular modeling techniques have been employed to predict its binding interactions with biological receptors. These studies have provided insights into how modifications to the benzyl and 4-chloro-2,6-difluorophenyl moieties can optimize binding affinity and selectivity. Such information is invaluable for drug designers aiming to develop molecules with improved efficacy and reduced side effects.

Recent experimental work has demonstrated the compound's potential in preclinical models. In particular, studies have shown that derivatives of Benzyl N-(4-chloro-2,6-difluorophenyl)carbamate exhibit promising activity against certain types of cancer cells. The chloro and fluoro substituents are believed to contribute to this effect by interfering with key signaling pathways that drive tumor growth. These findings underscore the importance of fluorinated aromatic compounds in oncology research and highlight the need for further exploration of their therapeutic potential.

The synthesis of Benzyl N-(4-chloro-2,6-difluorophenyl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for both research and commercial purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule.

The compound's stability under various conditions is another critical aspect that has been extensively studied. Researchers have examined its behavior under different storage conditions, including temperature and humidity control, to ensure long-term viability. Additionally, its compatibility with common solvents used in pharmaceutical formulations has been assessed to facilitate its integration into final drug products.

In conclusion, Benzyl N-(4-chloro-2,6-difluorophenyl)carbamate (CAS No. 2694746-59-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, particularly the benzyl N-carbamate moiety and the 4-chloro-2,6-difluorophenyl group, make it a valuable building block for designing novel therapeutic agents. Ongoing studies continue to uncover new applications for this compound, reinforcing its importance in advancing drug discovery efforts.